4-Hydroxybenzofuran-5-carboxylic acid

• IUPAC Name: 4-hydroxy-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C9H6O4/c10-8-5-3-4-13-7(5)2-1-6(8)9(11)12/h1-4,10H,(H,11,12)
• InChI Key: UCRGNGLRQIWOTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CO2)C(=C1C(=O)O)O
• Molecular Formula: C9H6O4
• DSSTOX Substance ID: DTXSID901285686
• Molecular Weight: 178.14 g/mol
• CAS RN: 487-56-9

Description

Molecular Structure Analysis

The molecular formula of 4-Hydroxybenzofuran-5-carboxylic acid is C9H6O4. The compound has a molecular weight of 178.14 g/mol. The IUPAC name for this compound is 4-hydroxy-1-benzofuran-5-carboxylic acid.

Physical And Chemical Properties Analysis

4-Hydroxybenzofuran-5-carboxylic acid is a white or yellowish crystalline powder with a melting point of 178°C. It has a molecular weight of 178.14 g/mol. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

• Food, Cosmetics, and Pharmacy

  • 4-Hydroxybenzoic acid (4-HBA) has emerged as a promising intermediate for several value-added bioproducts with potential applications in food, cosmetics, pharmacy, fungicides, etc.
  • A variety of biosynthetic techniques have been developed for producing the 4-HBA and 4-HBA-based products.
  • Synthetic biology and metabolic engineering approaches have enabled the biosynthesis of 4-HBA to address the increasing demand for high-value bioproducts.

• Biosynthesis of Industrially Pertinent Compounds

  • Compounds such as resveratrol, muconic acid, gastrodin, xiamenmycin, and vanillyl alcohol are synthesized using 4-HBA as the starting feedstock.
  • The shikimate pathway in microbes is used for the biosynthesis of these compounds.
  • This pathway has been intensively studied for the biosynthesis of aromatic amino acids, quinones, folates, and secondary metabolites including many commercially valuable compounds.

• Anti-tumor Applications

  • Benzofuran compounds have shown strong anti-tumor activities.
  • For example, novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.

• Antibacterial Applications

  • Benzofuran compounds also exhibit antibacterial properties.
  • These properties make them potential candidates for the development of new antibacterial drugs.

• Anti-oxidative Applications

  • Benzofuran compounds have anti-oxidative activities.
  • These properties could be beneficial in the treatment of diseases caused by oxidative stress.

• Anti-viral Applications

  • Some benzofuran compounds have anti-viral activities.
  • For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.

• Synthesis of Complex Benzofuran Derivatives

  • Benzofuran compounds are used in the synthesis of complex benzofuran derivatives.
  • A unique free radical cyclization cascade is used to construct a complex benzofuran derivative.
  • This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

• Construction of Benzofuran Rings

  • Benzofuran compounds are used in the construction of benzofuran rings.
  • A benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield.
  • This is conducive to the construction of complex benzofuran ring systems.